N-(4,5-dimethylthiazol-2-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide
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Description
N-(4,5-dimethylthiazol-2-yl)-1-(1-methyl-6-oxo-1,6-dihydropyridazin-3-yl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C16H21N5O2S and its molecular weight is 347.44. The purity is usually 95%.
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Scientific Research Applications
Heterocyclic Compounds Synthesis
Heterocyclic compounds, especially those with nitrogen, oxygen, and sulfur atoms, play a crucial role in medicinal chemistry due to their diverse biological activities. The synthesis of novel heterocyclic compounds derived from various core structures has been explored for their potential anti-inflammatory, analgesic, antimicrobial, and antituberculosis activities. For instance, novel benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines have been synthesized and evaluated for their biological activities, highlighting the importance of heterocyclic chemistry in drug discovery processes (Abu‐Hashem, Al-Hussain, & Zaki, 2020).
Antimicrobial and Antioxidant Activities
The development of novel N-substituted benzyl/phenyl compounds with antimicrobial and antioxidant properties showcases the continuous effort in finding new therapeutic agents. These compounds, based on pyrazolo[4,3-c][1,2]benzothiazin-2(4H)-yl)acetamides, have demonstrated moderate to significant activities, suggesting their utility in designing more potent biologically active compounds (Ahmad, Siddiqui, Gardiner, Parvez, & Aslam, 2012).
Antituberculosis Agents
Research into novel imidazo[1,2-a]pyridine-3-carboxamide derivatives for antituberculosis activity underlines the ongoing battle against drug-resistant strains of Mycobacterium tuberculosis. The identification of compounds with considerable activity against both drug-sensitive and resistant MTB strains opens new avenues for the treatment of tuberculosis, indicating the potential for the development of new antituberculosis agents (Lv et al., 2017).
Antimicrobial Agents Based on Thiazolidinones
The synthesis of s-triazine-based thiazolidinones as antimicrobial agents represents an innovative approach to combat bacterial and fungal infections. These compounds have been evaluated against a range of bacteria and fungi, showing promise as new antimicrobial agents (Patel, R. V. Patel, Kumari, & Patel, 2012).
properties
IUPAC Name |
N-(4,5-dimethyl-1,3-thiazol-2-yl)-1-(1-methyl-6-oxopyridazin-3-yl)piperidine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21N5O2S/c1-10-11(2)24-16(17-10)18-15(23)12-6-8-21(9-7-12)13-4-5-14(22)20(3)19-13/h4-5,12H,6-9H2,1-3H3,(H,17,18,23) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XEESRMVMYYXDBX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(SC(=N1)NC(=O)C2CCN(CC2)C3=NN(C(=O)C=C3)C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21N5O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.